Cas no 4161-40-4 (1,4-dibutoxybutane)

• Product Name: 1,4-dibutoxybutane
• CAS No: 4161-40-4
• MF: C₁₂H₂₆O₂
• MW: 202.333644390106
• CID: 927149
• PubChem ID: 232577
• Update Time: 2025-04-19

1,4-dibutoxybutane Chemical and Physical Properties

Names and Identifiers

• 1,4-dibutoxybutane
• 1,4-Dibutoxy-butan
• 1,4-dibutoxy-butane
• 1,4-Dibutyloxy-butan
• 1.4-Dibutyloxy-butan
• AC1L5O6X
• AC1Q58U1
• AG-F-47975
• AR-1B7695
• CTK4I5032
• KST-1B5094
• NSC30233
• Tetramethylenglykol-dibutylaether
• SCHEMBL1477079
• NSC-30233
• DS-008415
• 4161-40-4
• DTXSID20283176
• Butane, 1,4-dibutoxy-

• Inchi： 1S/C12H26O2/c1-3-5-9-13-11-7-8-12-14-10-6-4-2/h3-12H2,1-2H3
• InChI Key： RWRVHUGUGAVJTL-UHFFFAOYSA-N
• SMILES： O(CCCC)CCCCOCCCC

Computed Properties

• Exact Mass: 202.19338
• Monoisotopic Mass: 202.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 82.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.845
• Boiling Point: 241.7°C at 760 mmHg
• Flash Point: 67.2°C
• Refractive Index: 1.424
• PSA: 18.46
• LogP: 3.40000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers